Gymnoside VII

• Molecular Formula: C51H64O24
• Molecular Weight: 1061.0 g/mol
• InChI: InChI=1S/C51H64O24/c1-26(2)19-51(50(65)68-24-30-11-16-32(17-12-30)70-48-44(63)42(61)39(58)34(22-53)72-48,20-37(56)67-23-29-9-14-31(15-10-29)69-47-43(62)41(60)38(57)33(21-52)71-47)75-49-45(64)46(40(59)35(73-49)25-66-27(3)54)74-36(55)18-13-28-7-5-4-6-8-28/h4-18,26,33-35,38-49,52-53,57-64H,19-25H2,1-3H3/b18-13+/t33?,34?,35?,38?,39?,40?,41?,42?,43?,44?,45?,46?,47?,48?,49?,51-/m1/s1
• InChIKey: VNORMJNLBQYATD-HLWAFURUSA-N

Procuring Gymnoside VII: Baseline Technical Identity and Analytical Benchmarks for Research Selection

Gymnoside VII is a glycosyloxybenzyl 2-isobutyl malate natural product isolated from the tubers of Gymnadenia conopsea R. Br. [1] with molecular formula C51H64O24 and molecular weight 1061.05 g/mol [2]. It is supplied as a research-grade reference standard with verified purity specifications typically ≥98% by HPLC, and its identity is confirmed via MS and NMR . The compound is primarily indicated for anti-allergy research applications [1].

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Natural product reference standard (≥98% HPLC, MS/NMR identity)

Suited for analytical characterization and assay development

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Exploratory anti-allergy screening compound

Lacks peer-reviewed bioactivity; suitable where unvalidated status is acceptable

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Phytochemical authentication marker for Gymnadenia conopsea

Isolated from G. conopsea tubers; supports botanical source verification

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006 Jun;69(6):881-6. doi: 10.1021/np0581115. View Source
• [2] PubChem. Gymnoside VII. PubChem CID 167995088. View Source

Gymnoside VII Procurement: Why Generic Substitution with Related Glycosides Introduces Irreproducible Risk

The gymnoside family comprises structurally similar glucosyloxybenzyl 2-isobutylmalates (Gymnosides I–X) [1], but substantial differences in validated biological activity preclude simple interchangeability. For example, Gymnoside I has demonstrated antiallergic activity in mouse passive cutaneous anaphylaxis (PCA) assays [2], while Gymnoside IX and dactylorhin A have been correlated with antioxidant activity via spectrum-effect relationship analysis [3]. No such activity data have been published for Gymnoside VII in peer-reviewed literature ; therefore, substituting Gymnoside VII for Gymnoside I in an antiallergic experiment would introduce unvalidated and potentially confounding variables.

Gymnoside VII (Target)

Gymnoside I / Other Gymnosides

Bioactivity context

No peer-reviewed bioactivity data published

Gymnoside I: reported antiallergic endpoint in mouse PCA model

Botanical source

Isolated from Gymnadenia conopsea tubers

Other gymnosides from Gymnema sylvestre; species-specific occurrence may not transfer

Analytical reference

Available as characterized standard (HPLC, MS, NMR)

Gymnosides II, IV, V, VI, VIII, X lack commercial reference standards

• [1] Shang X, Guo X, Liu Y, Pan H, Miao X, Zhang J. Gymnadenia conopsea (L.) R. Br.: A Systemic Review of the Ethnobotany, Phytochemistry, and Pharmacology of an Important Asian Folk Medicine. Front Pharmacol. 2017;8:24. Table 2. View Source
• [2] MedChemExpress. Gymnoside I Product Datasheet. CAS 899430-01-4. View Source
• [3] Wang Y, et al. Spectrum-effect relationship between HPLC fingerprints and antioxidant activities of Bletilla striata. View Source

Quantitative Differentiators for Gymnoside VII: A Technical Evidence Guide for Scientific Procurement

Lack of Peer-Reviewed Bioactivity Data vs. Validated Antiallergic Activity of Gymnoside I

Gymnoside VII has no published peer-reviewed bioactivity data, whereas Gymnoside I has demonstrated antiallergic activity in mouse passive cutaneous anaphylaxis (PCA) assays. Vendor listings for Gymnoside VII state it 'can be used in anti-allergy studies' but provide no experimental validation. In contrast, Gymnoside I's antiallergic effect is documented in primary literature. [1]

Bioactivity validation

Data to verify

No peer-reviewed data

Gymnoside I reported antiallergic endpoint in mouse PCA; VII lacks activity context

Exploratory screening only; require in-assay comparator

Evidence Dimension	Validated antiallergic bioactivity
Target Compound Data	No peer-reviewed data published
Comparator Or Baseline	Gymnoside I: demonstrated antiallergic activity in mouse PCA
Quantified Difference	Qualitative difference: validated vs. unvalidated
Conditions	Mouse passive cutaneous anaphylaxis (PCA) model

Why This Matters

Researchers requiring a compound with established in vivo antiallergic activity should select Gymnoside I; Gymnoside VII is appropriate only for exploratory screening where lack of validation is acceptable.

• [1] MedChemExpress. Gymnoside I Product Datasheet. CAS 899430-01-4. View Source

Distinct Natural Sources: Gymnoside VII Isolated from Gymnadenia conopsea Tubers

Gymnoside VII was originally isolated from the tubers of Gymnadenia conopsea R. Br. [1], distinguishing it from gymnosides found in other species such as Gymnema sylvestre. Some vendor listings incorrectly associate Gymnoside VII with Flammulina velutipes , but the primary isolation paper confirms G. conopsea as the source. [1]

Botanical source

Class-level

Gymnadenia conopsea tubers

Species-specific occurrence; supports phytochemical authentication

Not from Gymnema sylvestre; verify source for marker studies

Evidence Dimension	Botanical source
Target Compound Data	Isolated from Gymnadenia conopsea tubers
Comparator Or Baseline	Other gymnosides from Gymnema sylvestre
Quantified Difference	Species-specific occurrence
Conditions	Natural product isolation from plant material

Why This Matters

For phytochemical standardization or authentication studies, knowledge of the correct botanical source is critical; Gymnoside VII serves as a potential marker compound for G. conopsea.

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006 Jun;69(6):881-6. doi: 10.1021/np0581115. View Source

Analytical Purity and Characterization Specifications for Procurement Decisions

Gymnoside VII is commercially available as a reference standard with verified purity specifications of ≥98% by HPLC [1] and identity confirmation by MS and NMR [2], while many other gymnosides (e.g., Gymnosides II, IV, V, VI, VIII, X) are not commercially available as characterized reference standards [3].

Characterized standard

Specification review

≥98% HPLC purity, MS/NMR confirmed

Procurement-ready reference standard; other gymnosides unavailable

Binary availability difference drives selection

Evidence Dimension	Commercial availability as characterized reference standard
Target Compound Data	Available with ≥98% HPLC purity and MS/NMR confirmation
Comparator Or Baseline	Gymnosides II, IV, V, VI, VIII, X: not commercially available
Quantified Difference	Binary: available vs. unavailable
Conditions	Commercial vendor catalogs

Why This Matters

For researchers needing a characterized reference standard from this compound class, Gymnoside VII and Gymnoside I represent the primary procurement options; other gymnosides are not readily obtainable.

• [1] PureOneBio. Gymnoside VII Product Datasheet. CAS 899430-07-0. View Source
• [2] BioCrick. High Purity Gymnoside VII Product Information. CAS 899430-07-0. View Source
• [3] Shang X, Guo X, Liu Y, Pan H, Miao X, Zhang J. Gymnadenia conopsea (L.) R. Br.: A Systemic Review of the Ethnobotany, Phytochemistry, and Pharmacology of an Important Asian Folk Medicine. Front Pharmacol. 2017;8:24. Table 2. View Source

Validated Application Scenarios for Gymnoside VII Based on Current Evidence

Exploratory Anti-Allergy Screening

Gymnoside VII can be used in exploratory in vitro anti-allergy studies, such as screening for mast cell stabilization or IgE-mediated degranulation inhibition, where the lack of prior validation is acceptable . In such experiments, Gymnoside I should be included as a positive control due to its established PCA activity [1].

Phytochemical Marker for Gymnadenia conopsea Authentication

Given its original isolation from G. conopsea tubers, Gymnoside VII can serve as an analytical reference standard for HPLC fingerprinting or LC-MS authentication of G. conopsea plant material or extracts [2].

Analytical Method Development and Validation

Gymnoside VII is suitable for developing and validating HPLC, UPLC-MS, or NMR analytical methods for quantifying glucosyloxybenzyl 2-isobutylmalates in natural product extracts [3].

Comparative Structure-Activity Relationship Studies

When Gymnoside VII bioactivity data become available, the compound can be incorporated into comparative SAR studies with other gymnosides (e.g., I, III, IX) to elucidate structure-activity relationships within this natural product class [4].

Application

Selection Property

Validation Focus

Anti-allergy screening studies

Exploratory assay fit; unvalidated activity context

Include Gymnoside I as comparator for PCA endpoint context

Phytochemical authentication

Species-specific botanical source

HPLC or LC-MS fingerprinting of G. conopsea extracts

Analytical method development

Certified purity and identity (HPLC, MS, NMR)

Quantification of glucosyloxybenzyl malates in complex matrices

Comparative SAR studies

Structural similarity to gymnoside family

Bioactivity data integration (pending peer-reviewed data)

• [1] MedChemExpress. Gymnoside I Product Datasheet. CAS 899430-01-4. View Source
• [2] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006 Jun;69(6):881-6. doi: 10.1021/np0581115. View Source
• [3] BioCrick. High Purity Gymnoside VII Product Information. CAS 899430-07-0. View Source
• [4] Shang X, Guo X, Liu Y, Pan H, Miao X, Zhang J. Gymnadenia conopsea (L.) R. Br.: A Systemic Review of the Ethnobotany, Phytochemistry, and Pharmacology of an Important Asian Folk Medicine. Front Pharmacol. 2017;8:24. View Source